Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro-

• CAS RN: 78940-69-9
• Molecular Formula: C14H10N2O5S
• Molecular Weight: 318.31 g/mol
• IUPAC Name: 2-(4-methylsulfonylphenoxy)-5-nitrobenzonitrile
• InChI: InChI=1S/C14H10N2O5S/c1-22(19,20)13-5-3-12(4-6-13)21-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3
• InChI Key: QECMNWRMFRQXCB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro- is a useful research compound. Its molecular formula is C14H10N2O5S and its molecular weight is 318.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 10.0 g (0.0350 moles) of 2-(4-(methylthio)phenoxy)-5-nitrobenzonitrile in 75 ml of glacial acetic acid heated at 60° C. was added 15.85 g of aqueous 30% hydrogen peroxide (0.140 moles) over 5 minutes. An additional 25 ml of glacial acetic acid was added and the mixture heated at 75° C. for 3 hrs. The reaction mixture was cooled and poured into water. The product was collected by filtration, washed with water and dried to obtain 10.9 g of product (98.2% yield), mp 205°-206.5° C. Recrystallization from methanol gave purified 2-(4-(methylsulfonyl)phenoxy)-5-nitrobenzonitrile, mp 206°-207° C.